![molecular formula C21H26N2O5 B267490 N-{4-[(sec-butylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide](/img/structure/B267490.png)
N-{4-[(sec-butylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide
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Overview
Description
N-{4-[(sec-butylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide, commonly known as BTCP, is a chemical compound that has been extensively studied for its potential applications in scientific research. BTCP is a benzamide derivative that has been shown to have a high affinity for dopamine receptors in the brain, making it a promising candidate for use in the study of dopamine-related disorders.
Mechanism of Action
BTCP acts as a dopamine receptor agonist, meaning that it binds to dopamine receptors in the brain and activates them in a similar way to dopamine itself. This leads to an increase in dopamine activity, which can have a range of effects depending on the specific receptor subtype involved.
Biochemical and Physiological Effects:
The biochemical and physiological effects of BTCP are largely mediated by its interaction with dopamine receptors in the brain. These effects can include changes in neurotransmitter release, alterations in neuronal activity, and changes in behavior and cognition.
Advantages and Limitations for Lab Experiments
One of the main advantages of BTCP for use in lab experiments is its high affinity for dopamine receptors, which makes it a valuable tool for investigating the role of dopamine in various disorders. However, its effects on other neurotransmitter systems can make it difficult to interpret results, and its potential for abuse means that it must be used with caution.
Future Directions
There are several potential future directions for research on BTCP, including its use in the development of new treatments for dopamine-related disorders, its potential as a tool for investigating the neurobiology of addiction, and its use in the study of the role of dopamine in learning and memory. Further research is needed to fully understand the potential applications of BTCP in scientific research.
Synthesis Methods
The synthesis of BTCP involves several steps, including the reaction of 3,4,5-trimethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with N-sec-butyl-N-methylamine to form the desired product, which is purified using column chromatography.
Scientific Research Applications
BTCP has been used extensively in scientific research for its potential applications in the study of dopamine-related disorders such as Parkinson's disease, schizophrenia, and addiction. Its high affinity for dopamine receptors makes it a valuable tool for investigating the role of dopamine in these disorders.
properties
Product Name |
N-{4-[(sec-butylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide |
---|---|
Molecular Formula |
C21H26N2O5 |
Molecular Weight |
386.4 g/mol |
IUPAC Name |
N-[4-(butan-2-ylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide |
InChI |
InChI=1S/C21H26N2O5/c1-6-13(2)22-20(24)14-7-9-16(10-8-14)23-21(25)15-11-17(26-3)19(28-5)18(12-15)27-4/h7-13H,6H2,1-5H3,(H,22,24)(H,23,25) |
InChI Key |
VFJSRRXRUADZRT-UHFFFAOYSA-N |
SMILES |
CCC(C)NC(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=C(C(=C2)OC)OC)OC |
Canonical SMILES |
CCC(C)NC(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=C(C(=C2)OC)OC)OC |
Origin of Product |
United States |
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